Cas no 1261792-92-0 (1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE)

• Product Name: 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE
• CAS No: 1261792-92-0
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 5557286
• PubChem ID: 54542041
• Update Time: 2025-10-29

1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE
• 1-(2,6-Dichlorophenyl)-1-propanone

• Inchi： 1S/C9H8Cl2O/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5H,2H2,1H3
• InChI Key： ICSKLVVLACKLMV-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)C=CC=C1Cl)(=O)CC

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE

Introduction to 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE (CAS No. 1261792-92-0) and Its Emerging Applications in Chemical Biology

1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE, identified by the chemical abstracts service number 1261792-92-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its dichlorophenyl and propanone functional groups, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of two chlorine atoms at the 2 and 6 positions of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The compound's molecular structure, consisting of a propanone moiety attached to a 2,6-dichlorophenyl group, imparts unique electronic and steric properties. These features make 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE a promising candidate for further derivatization, enabling the development of novel bioactive agents. In recent years, there has been a growing interest in exploring such heterocyclic compounds for their potential in drug discovery and development.

One of the most compelling aspects of 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE is its role as a precursor in synthesizing various pharmacophores. Researchers have leveraged its reactive sites to develop molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The dichlorophenyl ring, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, facilitating the design of targeted therapies.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The propanone group provides a scaffold for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity and selectivity. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has been particularly interested in 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE due to its potential as a building block for more complex drug candidates. Its structural motif is reminiscent of several approved drugs, suggesting that derivatives of this compound may exhibit similar biological activities. Moreover, the chlorine atoms at specific positions on the phenyl ring can be readily modified through various chemical transformations, providing chemists with a rich palette of synthetic options.

In addition to its pharmaceutical applications, 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE has found utility in materials science. The compound's ability to undergo cross-coupling reactions makes it a valuable intermediate in the synthesis of advanced polymers and coatings. These materials often exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications.

The synthesis of 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE typically involves the condensation of 2,6-dichlorobenzaldehyde with propanone or related ketones under controlled conditions. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Catalytic processes have also been developed to streamline its production, reducing the environmental impact associated with traditional synthetic routes.

As research continues to uncover new applications for 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE, its significance in chemical biology is likely to grow. The compound's unique structural features offer opportunities for innovation across multiple disciplines, from drug discovery to materials engineering. By understanding its reactivity and functionalization potential, scientists can harness its full potential for future advancements.

The future prospects for 1-(2,6-DICHLOROPHENYL)PROPAN-1-ONE are bright, with ongoing studies exploring its role in developing next-generation therapeutics and materials. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit society. As our understanding of this compound deepens, we can anticipate even more exciting developments on the horizon.